Cas no 1797641-02-1 (N-(2-methoxy-2-(o-tolyl)ethyl)thiophene-2-carboxamide)

• Product Name: N-(2-methoxy-2-(o-tolyl)ethyl)thiophene-2-carboxamide
• CAS No: 1797641-02-1
• MF: C₁₅H₁₇NO₂S
• MW: 275.36598277092
• CID: 6337875
• PubChem ID: 71810458
• Update Time: 2025-05-24

N-(2-methoxy-2-(o-tolyl)ethyl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1797641-02-1
• AKOS024568044
• N-[2-METHOXY-2-(2-METHYLPHENYL)ETHYL]THIOPHENE-2-CARBOXAMIDE
• N-(2-methoxy-2-(o-tolyl)ethyl)thiophene-2-carboxamide
• F6451-1593

• Inchi： 1S/C15H17NO2S/c1-11-6-3-4-7-12(11)13(18-2)10-16-15(17)14-8-5-9-19-14/h3-9,13H,10H2,1-2H3,(H,16,17)
• InChI Key： AMGFGALLKDHHCP-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(NCC(C1C=CC=CC=1C)OC)=O

Computed Properties

• Exact Mass: 275.09799996g/mol
• Monoisotopic Mass: 275.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 66.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on N-(2-methoxy-2-(o-tolyl)ethyl)thiophene-2-carboxamide

N-(2-Methoxy-2-(o-Tolyl)Ethyl)Thiophene-2-Carboxamide: A Comprehensive Overview

The compound N-(2-methoxy-2-(o-tolyl)ethyl)thiophene-2-carboxamide (CAS No. 1797641-02-1) is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of thiophene derivatives, which have garnered significant attention in recent years due to their versatile properties and potential in various fields such as materials science, pharmacology, and electronics. The molecule's structure consists of a thiophene ring, a carboxamide group, and a substituted ethyl side chain containing a methoxy group and an o-tolyl substituent. These structural features contribute to its distinctive chemical behavior and reactivity.

Recent studies have highlighted the importance of thiophene derivatives in the development of advanced materials. For instance, N-(2-methoxy-2-(o-tolyl)ethyl)thiophene-2-carboxamide has been explored for its potential in organic electronics. The thiophene ring, a five-membered heterocycle containing sulfur, is known for its aromaticity and conjugation properties, which are crucial for electron transport in organic semiconductors. The substitution pattern on the thiophene ring plays a significant role in determining the electronic properties of the compound. In this case, the presence of the carboxamide group and the substituted ethyl chain introduces additional functional groups that can further modulate the molecule's electronic behavior.

The synthesis of N-(2-methoxy-2-(o-tolyl)ethyl)thiophene-2-carboxamide involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and possibly some form of cyclization. Researchers have optimized synthetic routes to improve yield and purity, ensuring that the compound can be produced efficiently for various applications. The use of modern catalytic techniques and green chemistry principles has also been reported in some studies, making the synthesis process more sustainable.

In terms of applications, N-(2-methoxy-2-(o-tolyl)ethyl)thiophene-2-carboxamide has shown promise in drug discovery efforts. The molecule's structure suggests potential bioactivity due to its ability to interact with biological targets such as enzymes or receptors. Recent research has focused on evaluating its anti-inflammatory and antioxidant properties, which could make it a candidate for therapeutic agents targeting chronic diseases such as neurodegenerative disorders or cardiovascular conditions.

Moreover, the compound's unique electronic properties make it an attractive candidate for use in organic light-emitting diodes (OLEDs). The thiophene moiety contributes to efficient charge transport, while the substituents on the ethyl chain can influence the emission characteristics of the material. Studies have demonstrated that N-(2-methoxy-2-(o-tolyl)ethyl)thiophene-2-carboxamide exhibits strong fluorescence under certain conditions, which is a desirable trait for OLED applications.

The stability and solubility of N-(2-methoxy-2-(o-tolyl)ethyl)thiophene-2-carboxamide are critical factors that influence its practical applications. Research has shown that the molecule is relatively stable under ambient conditions but may degrade under harsh thermal or oxidative conditions. Its solubility in common organic solvents facilitates its use in solution-based processing techniques commonly employed in materials science.

In conclusion, N-(2-methoxy-2-(o-tolyl)ethyl)thiophene-2-carboxamide (CAS No. 1797641-02-1) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an interesting subject for both fundamental research and applied studies. As advancements in synthetic methods and material characterization continue to evolve, this compound is likely to find new uses that further highlight its importance in modern science.